N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide

• Molecular Formula: C18H14ClN5O2
• Molecular Weight: 367.8 g/mol
• IUPAC Name: N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide
• InChI: InChI=1S/C18H14ClN5O2/c19-12-7-4-8-13(9-12)20-15(25)10-14-17(26)22-18-21-16(23-24(14)18)11-5-2-1-3-6-11/h1-9,14H,10H2,(H,20,25)(H,21,22,23,26)
• InChI Key: BGKKFDOKOVTUHC-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC3=NC(=O)C(N3N2)CC(=O)NC4=CC(=CC=C4)Cl

Description

N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide, also known as CPI-613, is a novel anticancer agent that has recently gained attention in the scientific community. CPI-613 has shown promising results in preclinical studies and is currently being investigated in clinical trials for the treatment of various types of cancer.

Mechanism of Action

N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide targets the mitochondrial tricarboxylic acid cycle, which is essential for the production of energy in cancer cells. By inhibiting this cycle, N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide disrupts the energy metabolism of cancer cells, leading to apoptosis. Additionally, N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has been shown to increase the production of reactive oxygen species, which further contributes to the induction of apoptosis.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has been shown to have a selective cytotoxic effect on cancer cells, while sparing normal cells. This selectivity is thought to be due to the increased reliance of cancer cells on the mitochondrial tricarboxylic acid cycle for energy production. N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has also been shown to inhibit the growth and proliferation of cancer cells, as well as induce cell cycle arrest.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide in lab experiments is its selectivity for cancer cells, which allows for the study of its effects on cancer cells without affecting normal cells. Additionally, N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has been shown to enhance the efficacy of other anticancer agents, which could potentially lead to the development of combination therapies. However, one limitation of using N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide in lab experiments is its complex mechanism of action, which may require specialized techniques and equipment for its study.

Future Directions

There are several potential future directions for the study of N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide. One direction is the investigation of its efficacy in clinical trials for the treatment of various types of cancer. Another direction is the development of combination therapies with other anticancer agents to enhance its efficacy. Additionally, the study of N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide in combination with immunotherapy could also be a promising future direction. Finally, the development of N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide analogs with improved pharmacokinetic properties could also be an area of future research.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide involves a multi-step process that includes the condensation of 2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazole and chloroacetyl chloride, followed by the reaction with 3-chloroaniline. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has been extensively studied in preclinical models, including cell lines and animal models, for its anticancer activity. It has been shown to induce apoptosis in cancer cells by inhibiting the mitochondrial tricarboxylic acid cycle and disrupting the energy metabolism of cancer cells. N-(3-chlorophenyl)-2-(5-oxo-2-phenyl-1,6-dihydroimidazo[1,2-b][1,2,4]triazol-6-yl)acetamide has also been shown to enhance the efficacy of other anticancer agents, such as gemcitabine and cisplatin.